Paederosidic acid
Paederosidic acid
Brand Name:
Vulcanchem
CAS No.:
18842-98-3
VCID:
VC0103569
InChI:
InChI=1S/C18H24O12S/c1-31-18(26)28-4-6-2-8(20)11-7(15(24)25)5-27-16(10(6)11)30-17-14(23)13(22)12(21)9(3-19)29-17/h2,5,8-14,16-17,19-23H,3-4H2,1H3,(H,24,25)/t8-,9+,10+,11-,12+,13-,14+,16-,17-/m0/s1
SMILES:
CSC(=O)OCC1=CC(C2C1C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)O)O
Molecular Formula:
C18H24O12S
Molecular Weight:
464.4 g/mol
Paederosidic acid
CAS No.: 18842-98-3
Main Products
VCID: VC0103569
Molecular Formula: C18H24O12S
Molecular Weight: 464.4 g/mol
| CAS No. | 18842-98-3 |
|---|---|
| Product Name | Paederosidic acid |
| Molecular Formula | C18H24O12S |
| Molecular Weight | 464.4 g/mol |
| IUPAC Name | (1S,4aS,5S,7aS)-5-hydroxy-7-(methylsulfanylcarbonyloxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylic acid |
| Standard InChI | InChI=1S/C18H24O12S/c1-31-18(26)28-4-6-2-8(20)11-7(15(24)25)5-27-16(10(6)11)30-17-14(23)13(22)12(21)9(3-19)29-17/h2,5,8-14,16-17,19-23H,3-4H2,1H3,(H,24,25)/t8-,9+,10+,11-,12+,13-,14+,16-,17-/m0/s1 |
| Standard InChIKey | ICTKKPLVSHVNDV-FCVLBCLDSA-N |
| Isomeric SMILES | CSC(=O)OCC1=C[C@@H]([C@H]2[C@@H]1[C@@H](OC=C2C(=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O |
| SMILES | CSC(=O)OCC1=CC(C2C1C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)O)O |
| Canonical SMILES | CSC(=O)OCC1=CC(C2C1C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)O)O |
| Synonyms | paederosidic acid |
| PubChem Compound | 21592249 |
| Last Modified | Nov 11 2021 |
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